Madolin U

• Molecular Formula: C15H20O3
• Molecular Weight: 248.32 g/mol
• InChI: InChI=1S/C15H20O3/c1-9(2)12-6-4-10(3)13(16)7-5-11-8-14(12)18-15(11)17/h8,12-14,16H,1,3-7H2,2H3/t12-,13+,14-/m1/s1
• InChIKey: AHRAJHROHXBDAF-HZSPNIEDSA-N

Madolin U Identity and Physicochemical Profile

Madolin U (CAS: 327185-00-2, molecular formula C15H20O3, molecular weight 248.32 g/mol) is a germacrane sesquiterpene [1]. It was originally isolated from the roots and stems of Aristolochia mollissima [2] and has since been identified as a constituent of the herb Viola yedoensis, a traditional Chinese medicine used for inflammatory conditions . This compound belongs to the terpenoid class and serves as a key reference material for phytochemical and pharmacological investigations of Viola yedoensis and related species.

Structurally confirmed by 1D/2D NMR and HRMS

Analytical dereplication standard for Aristolochia and Viola species

Synthetic scaffold with C-1 hydroxyl derivatization handle

• [1] Wu, T. S., Chan, Y. Y., & Leu, Y. L. (2001). Constituents of the Roots and Stems of Aristolochia mollissima. Journal of Natural Products, 64(1), 71-74. View Source
• [2] Du, D., Cheng, Z., & Chen, D. (2015). Anti-complement sesquiterpenes from Viola yedoensis. Fitoterapia, 101, 73-79. View Source

Why Generic Substitution Fails for Madolin U

Germacrane sesquiterpenes represent a diverse class of natural products with varying bioactivity profiles determined by subtle differences in their core skeleton and functional group arrangements [1]. Generic substitution is not viable because compounds like germacrene D, while sharing the same biosynthetic origin, do not possess the same anti-complement activity profile demonstrated by Madolin U and its co-occurring analogues [2]. Furthermore, the absolute configuration of these compounds is critical; for instance, the modified Mosher's method was required to unambiguously assign the stereochemistry of versicolactone B and madolin W, underscoring that structural identity—not just molecular formula—dictates biological function [2]. Therefore, using a non-identical germacrane sesquiterpene will not yield comparable experimental outcomes in anti-complement or related assays.

Madolin U · C-1 hydroxyl (alcohol)

Madolin I · C-1 ketone

Oxidation-state mismatch alters H-bond donor count and may shift target engagement interpretation

Madolin U · α,β-unsaturated-γ-lactone

Madolin W · aldehyde; Madolin X · diene

Lactone carbonyl vs. aldehyde changes IR signature and chromatographic retention; misidentification risk

Madolin U · [α]D dextrorotatory

Madolin S/W · levorotatory

Opposite optical rotation sign enables batch misassignment; lot-specific chiral identity check required

• [1] Wu, T. S., Chan, Y. Y., & Leu, Y. L. (2001). Constituents of the Roots and Stems of Aristolochia mollissima. Journal of Natural Products, 64(1), 71-74. View Source
• [2] Du, D., Cheng, Z., & Chen, D. (2015). Anti-complement sesquiterpenes from Viola yedoensis. Fitoterapia, 101, 73-79. View Source

Madolin U Procurement Evidence

C-1 Hydroxyl vs. Ketone Differentiation

In a study of sesquiterpenes isolated from Viola yedoensis, Madolin U (as part of a group of compounds 1–3 and 5–9) exhibited anti-complement activity against both the classical pathway (CP) and the alternative pathway (AP) [1]. The activity was measured using CH50 and AP50 values, which represent the concentration required to inhibit 50% of complement-mediated hemolysis. For the group of active sesquiterpenes, which includes Madolin U, the CH50 values ranged from 0.14 to 0.37 mg/mL, and the AP50 values ranged from 0.32 to 0.54 mg/mL [1]. In contrast, the closely related compound madolin S (isolated from Aristolochia mollissima) showed no biological activity in similar assays, highlighting the critical importance of specific structural features for anti-complement function [2].

C-1 Functionality

Head-to-head

Madolin U: C-OH (δC 75.2)
Madolin I: C=O (δC 206.8)

ΔδC ≈ 131.6 ppm

C-1 hydroxyl identity is critical for structural comparison; substitution may alter target engagement interpretation.

NMR in CDCl₃, 400/100 MHz; assignment from A. mollissima extract.

Evidence Dimension	Anti-complement activity (Classical Pathway)
Target Compound Data	Madolin U (in active group) CH50: 0.14–0.37 mg/mL
Comparator Or Baseline	Madolin S
Quantified Difference	Madolin S showed no activity vs. Madolin U group's CH50 of 0.14–0.37 mg/mL
Conditions	In vitro hemolysis assay; classical pathway (CP) and alternative pathway (AP) complement activation

Why This Matters

This data demonstrates that Madolin U, unlike its inactive structural analogue madolin S, is part of a group of Viola yedoensis sesquiterpenes with quantifiable anti-complement activity, making it the appropriate choice for studies investigating the complement system or inflammatory pathways.

• [1] Du, D., Cheng, Z., & Chen, D. (2015). Anti-complement sesquiterpenes from Viola yedoensis. Fitoterapia, 101, 73-79. View Source
• [2] Wu, T. S., Chan, Y. Y., & Leu, Y. L. (2001). Constituents of the Roots and Stems of Aristolochia mollissima. Journal of Natural Products, 64(1), 71-74. View Source

Lactone IR and ¹³C Spectroscopic Signature

The absolute configurations of versicolactone B and madolin W, two sesquiterpenes co-isolated with Madolin U from Viola yedoensis, were determined for the first time using a modified Mosher's method [1]. This rigorous stereochemical assignment is crucial because the biological activity of sesquiterpenes is highly dependent on their three-dimensional structure. While Madolin U's absolute configuration has not been explicitly determined in the same study, its identity as a known compound (isolated and characterized by NMR and HR-ESI-MS) is established, and its procurement as a pure, characterized standard is essential for any downstream biological or chemical study [1][2].

Lactone Signature

Head-to-head

IR νmax 1759 cm⁻¹ (lactone C=O)
vs. Madolin W: 1675 cm⁻¹ (aldehyde)

Δν ≈ 84 cm⁻¹

Lactone IR band supports rapid identity verification; absence may indicate misidentified madolin W.

KBr disc; ¹³C δ 174.3 (lactone C=O) absent in comparators.

Evidence Dimension	Structural characterization
Target Compound Data	Madolin U: known compound, identity confirmed by 1D/2D NMR and HR-ESI-MS
Comparator Or Baseline	Versicolactone B, Madolin W
Quantified Difference	Absolute configuration of versicolactone B and madolin W determined by modified Mosher's method; Madolin U's configuration not explicitly determined but its known structure is verified
Conditions	Spectroscopic analysis (NMR, MS)

Why This Matters

Procurement of Madolin U as a characterized standard ensures that researchers are working with the correct stereoisomer, avoiding the biological variability associated with misidentified or impure natural product samples.

• [1] Du, D., Cheng, Z., & Chen, D. (2015). Anti-complement sesquiterpenes from Viola yedoensis. Fitoterapia, 101, 73-79. View Source
• [2] Wu, T. S., Chan, Y. Y., & Leu, Y. L. (2001). Constituents of the Roots and Stems of Aristolochia mollissima. Journal of Natural Products, 64(1), 71-74. View Source

Madolin U Applications

Dereplication and Chromatographic Reference Standard

Madolin U is ideally suited as a positive control or reference compound in assays designed to identify and characterize novel anti-complement agents. Its established activity in both the classical and alternative pathways of the complement system (CH50 range: 0.14–0.37 mg/mL; AP50 range: 0.32–0.54 mg/mL) provides a benchmark for evaluating new natural products or synthetic analogues [1]. This application is particularly relevant for researchers investigating autoimmune diseases (e.g., systemic lupus erythematosus, rheumatoid arthritis) or inflammatory conditions where complement dysregulation is a key pathogenic mechanism.

Germacrane Lactone SAR Expansion

As a characteristic germacrane sesquiterpene of Viola yedoensis, Madolin U serves as a valuable chemical marker for the authentication and standardization of herbal preparations derived from this plant. Using Madolin U as a reference standard enables accurate quantification via HPLC or LC-MS, ensuring batch-to-batch consistency and compliance with pharmacopoeial monographs [2]. This is critical for manufacturers of traditional Chinese medicine (TCM) products and researchers studying the pharmacokinetics or pharmacodynamics of Viola yedoensis extracts.

Computational ADME Physicochemical Benchmark

Madolin U provides a key scaffold for exploring the structure-activity relationships (SAR) of germacrane sesquiterpenes. By comparing its activity profile with those of structurally related compounds such as madolin W, versicolactone B, and the inactive madolin S, researchers can identify the critical functional groups and stereochemical features required for anti-complement activity [1][2]. This information is essential for the rational design of more potent and selective complement inhibitors.

Chiroptical Quality Control

Madolin U can be incorporated into natural product libraries used for high-throughput screening against a variety of biological targets. Its well-defined structure and established anti-complement activity make it a valuable hit for programs focused on inflammation and immunomodulation. The availability of a pure, characterized standard facilitates follow-up studies, including target identification and mechanism-of-action investigations [1].

Application

Selection Property

Validation Focus

Dereplication standard

Unique NMR, HRMS, and IR fingerprint

Identity confirmation against published data

Germacrane lactone SAR

C-1 hydroxyl handle for derivatization

Oxidation-state and lactone SAR interpretation

Computational ADME benchmark

Polar germacrane scaffold (XLogP3, tPSA)

In silico solubility and permeability prediction

Chiroptical QC

Specific rotation sign and magnitude

Batch identity and chiral integrity check

• [1] Du, D., Cheng, Z., & Chen, D. (2015). Anti-complement sesquiterpenes from Viola yedoensis. Fitoterapia, 101, 73-79. View Source
• [2] Wu, T. S., Chan, Y. Y., & Leu, Y. L. (2001). Constituents of the Roots and Stems of Aristolochia mollissima. Journal of Natural Products, 64(1), 71-74. View Source